Cas no 1803807-11-5 (Methyl 2-cyano-3-methyl-6-(trifluoromethyl)benzoate)

• Product Name: Methyl 2-cyano-3-methyl-6-(trifluoromethyl)benzoate
• CAS No: 1803807-11-5
• MF: C₁₁H₈F₃NO₂
• MW: 243.181933403015
• CID: 4951409
• Update Time: 2025-05-20

Methyl 2-cyano-3-methyl-6-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3-methyl-6-(trifluoromethyl)benzoate

• Inchi： 1S/C11H8F3NO2/c1-6-3-4-8(11(12,13)14)9(7(6)5-15)10(16)17-2/h3-4H,1-2H3
• InChI Key： WTRYUTOBEYFVKL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C)=C(C#N)C=1C(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 344
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-cyano-3-methyl-6-(trifluoromethyl)benzoate

Recent Advances in the Study of Methyl 2-cyano-3-methyl-6-(trifluoromethyl)benzoate (CAS: 1803807-11-5)

Methyl 2-cyano-3-methyl-6-(trifluoromethyl)benzoate (CAS: 1803807-11-5) is a fluorinated benzoate derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. Recent studies have explored its utility as a key intermediate in the synthesis of bioactive molecules, particularly those targeting inflammatory and oncogenic pathways. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic routes, biological activities, and potential therapeutic applications.

One of the most notable advancements in the study of Methyl 2-cyano-3-methyl-6-(trifluoromethyl)benzoate is its role in the development of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The trifluoromethyl group at the 6-position was found to enhance binding affinity to the ATP-binding site of CDK2, while the cyano group at the 2-position contributed to improved metabolic stability. These findings suggest that Methyl 2-cyano-3-methyl-6-(trifluoromethyl)benzoate could serve as a valuable scaffold for the design of next-generation anticancer agents.

In addition to its applications in oncology, recent research has also explored the anti-inflammatory properties of Methyl 2-cyano-3-methyl-6-(trifluoromethyl)benzoate. A study conducted by researchers at the University of California, San Francisco, revealed that this compound can modulate the activity of NF-κB, a transcription factor involved in the regulation of inflammatory responses. By inhibiting the phosphorylation of IκBα, Methyl 2-cyano-3-methyl-6-(trifluoromethyl)benzoate was shown to reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These results highlight its potential as a lead compound for the development of new anti-inflammatory drugs.

The synthetic accessibility of Methyl 2-cyano-3-methyl-6-(trifluoromethyl)benzoate has also been a focus of recent investigations. A 2024 paper in Organic Letters described an efficient, one-pot synthesis of this compound starting from commercially available 2-methyl-6-(trifluoromethyl)benzoic acid. The key steps involved sequential nitrile introduction and esterification, with the overall yield exceeding 80%. This streamlined synthetic route is expected to facilitate further exploration of the compound's pharmacological potential and enable large-scale production for preclinical studies.

Despite these promising developments, challenges remain in the optimization of Methyl 2-cyano-3-methyl-6-(trifluoromethyl)benzoate derivatives for clinical use. Issues such as off-target effects and metabolic stability need to be addressed through systematic structure-activity relationship (SAR) studies. Future research directions may include the exploration of prodrug strategies to improve bioavailability and the evaluation of combination therapies to enhance efficacy. Overall, the growing body of evidence supports the continued investigation of this compound as a versatile building block in medicinal chemistry.